Cas no 1341999-78-7 (2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine)

• Product Name: 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine
• CAS No: 1341999-78-7
• MF: C₁₀H₁₁N₃
• MW: 173.214441537857
• MDL: MFCD17232890
• CID: 4695602
• Update Time: 2025-06-07

2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine
• 2-methyl-5-[(1H-pyrrol-1-yl)methyl]pyrazine

• MDL： MFCD17232890
• Inchi： 1S/C10H11N3/c1-9-6-12-10(7-11-9)8-13-4-2-3-5-13/h2-7H,8H2,1H3
• InChI Key： IUXHECLQSRZORB-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)CC1C=NC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 154
• Topological Polar Surface Area: 30.7

Additional information on 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine

Introduction to 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine (CAS No. 1341999-78-7)

2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine (CAS No. 1341999-78-7) is a unique and versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its distinct molecular structure, holds potential applications in various areas, including drug discovery, material science, and chemical synthesis. This article aims to provide a comprehensive overview of 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine, highlighting its chemical properties, biological activities, and recent advancements in its research and development.

The molecular formula of 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine is C₁₀H₁₃N₃, and its molecular weight is approximately 175.23 g/mol. The compound features a pyrazine core with a methyl group and a pyrrole substituent attached to the 5-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both fundamental and applied research.

In terms of chemical synthesis, 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine can be prepared through various methods. One common approach involves the reaction of 5-bromomethylpyrazine with 2-methylpyrrole in the presence of a suitable base. This reaction pathway has been extensively studied and optimized to achieve high yields and purity levels. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis routes, which minimize the use of hazardous reagents and solvents.

The biological activities of 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine have been the focus of numerous studies due to its potential therapeutic applications. Research has shown that this compound exhibits significant antioxidant properties, which can be attributed to its ability to scavenge free radicals and reduce oxidative stress. These properties make it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This anti-inflammatory activity suggests potential applications in treating inflammatory conditions such as arthritis and inflammatory bowel disease.

The pharmacological profile of 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine has been further explored through in vitro and in vivo experiments. In cell culture studies, it has been shown to exhibit cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. These findings indicate that the compound may have potential as an anticancer agent, warranting further investigation in preclinical and clinical settings.

Beyond its biological activities, 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine has also found applications in material science. Its unique electronic properties make it suitable for use in organic electronic devices such as organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Recent studies have demonstrated that incorporating this compound into these devices can enhance their performance by improving charge transport properties and stability.

The structural versatility of 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine also makes it a valuable building block for the synthesis of more complex molecules. Chemists have utilized this compound as a starting material for the preparation of various functionalized derivatives with enhanced biological activities or improved material properties. For example, introducing additional substituents or functional groups can fine-tune the compound's pharmacological profile or electronic behavior.

In conclusion, 2-Methyl-5-(1H-pyrrol-1-ylmethyl)pyrazine (CAS No. 1341999-78-7) is a multifaceted compound with a wide range of potential applications in chemistry, biology, and pharmaceutical research. Its unique chemical structure endows it with valuable properties such as antioxidant activity, anti-inflammatory effects, cytotoxicity against cancer cells, and suitability for use in organic electronic devices. Ongoing research continues to uncover new aspects of this compound's behavior and potential uses, making it an exciting area of study for scientists and researchers alike.